Cas no 2034561-09-4 (4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine)

• Product Name: 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine
• CAS No: 2034561-09-4
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5335250
• Update Time: 2025-06-08

4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-((1-(phenylsulfonyl)piperidin-3-yl)oxy)pyrimidine
• 4-[1-(benzenesulfonyl)piperidin-3-yl]oxy-2-methylpyrimidine
• 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine

• Inchi： 1S/C16H19N3O3S/c1-13-17-10-9-16(18-13)22-14-6-5-11-19(12-14)23(20,21)15-7-3-2-4-8-15/h2-4,7-10,14H,5-6,11-12H2,1H3
• InChI Key： KKWXPIRFKOOIMW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCC(C1)OC1C=CN=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8

Additional information on 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine

Professional Introduction to Compound with CAS No. 2034561-09-4 and Product Name: 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine

The compound identified by the CAS number 2034561-09-4 and the product name 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates a pyrimidine core, which is a well-established scaffold in the design of bioactive compounds, particularly those targeting central nervous system disorders and oncological diseases.

At the heart of this compound's structure lies the benzenesulfonyl-piperidine moiety, a feature that has been extensively studied for its ability to modulate biological pathways. Piperidine derivatives are known for their favorable pharmacokinetic properties, including good solubility and metabolic stability, making them attractive candidates for further development. The presence of the 1-(benzenesulfonyl)piperidin-3-yl group in this compound suggests a potential for interaction with enzymes and receptors involved in disease processes, thereby opening up avenues for therapeutic intervention.

The pyrimidine ring in the molecular structure is another critical component that contributes to the compound's bioactivity. Pyrimidines are fundamental heterocyclic aromatic compounds that are integral to nucleic acid synthesis and function. By incorporating a methyl group at the 2-position of the pyrimidine ring, the compound may exhibit enhanced binding affinity to biological targets, a feature that is often exploited in drug design to improve efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine molecule has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes such as kinases and phosphodiesterases. These interactions are of particular interest as they could lead to the development of novel therapeutics for conditions like cancer and inflammatory diseases.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain cancer cell lines, with mechanisms potentially involving inhibition of key signaling pathways. The benzenesulfonyl-piperidine moiety appears to play a crucial role in mediating these effects by interacting with specific residues on the target proteins. Further investigation is warranted to fully understand the pharmacodynamics and potential side effects.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Traditional synthetic routes have been explored, involving multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecules more efficiently. These techniques are being leveraged to streamline the synthesis of 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine, paving the way for large-scale production if required.

Regulatory considerations are also an important aspect when developing new pharmaceuticals. The benzenesulfonyl-piperidin-3-yl group, while not associated with any known toxicological concerns, must be thoroughly evaluated for safety and efficacy before clinical trials can commence. Regulatory agencies require comprehensive data on chemical stability, pharmacokinetics, and toxicity before approving a new drug candidate for human use. The ongoing research into this compound aims to address these requirements systematically.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that it may have utility in treating neurological disorders by modulating neurotransmitter systems. The pyrimidine scaffold is known to interact with receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. Further exploration of these interactions could lead to novel therapeutic strategies.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The development of 4-{[1-(benzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine exemplifies this partnership approach, where expertise in synthetic chemistry, computational modeling, and biological assays converges to advance drug discovery efforts. Such collaborations are vital for accelerating the pace at which new medicines reach patients in need.

In conclusion, the compound identified by CAS number 2034561-09-4 represents a promising candidate for further therapeutic development. Its unique structural features, including the benzenesulfonyl-piperidin-3-yl group and pyrimidine core, position it as a versatile tool for investigating novel biological pathways. With continued research and collaboration within the pharmaceutical industry, this molecule has the potential to contribute significantly to addressing unmet medical needs across multiple disease areas.